molecular formula C11H12N2OS B8686771 Cis-3-(BENZOTHIAZOL-2-YLAMINO)-CYCLOBUTANOL

Cis-3-(BENZOTHIAZOL-2-YLAMINO)-CYCLOBUTANOL

Cat. No. B8686771
M. Wt: 220.29 g/mol
InChI Key: VWFUAFPXBBDNGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cis-3-(BENZOTHIAZOL-2-YLAMINO)-CYCLOBUTANOL is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cis-3-(BENZOTHIAZOL-2-YLAMINO)-CYCLOBUTANOL suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cis-3-(BENZOTHIAZOL-2-YLAMINO)-CYCLOBUTANOL including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Cis-3-(BENZOTHIAZOL-2-YLAMINO)-CYCLOBUTANOL

Molecular Formula

C11H12N2OS

Molecular Weight

220.29 g/mol

IUPAC Name

3-(1,3-benzothiazol-2-ylamino)cyclobutan-1-ol

InChI

InChI=1S/C11H12N2OS/c14-8-5-7(6-8)12-11-13-9-3-1-2-4-10(9)15-11/h1-4,7-8,14H,5-6H2,(H,12,13)

InChI Key

VWFUAFPXBBDNGL-UHFFFAOYSA-N

Canonical SMILES

C1C(CC1O)NC2=NC3=CC=CC=C3S2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (1S,3S)-3-aminocyclobutanol hydrochloride (120 mg, 0.98 mmol, 1.0 eqv), 2-chloro-benzothiazole (purchased from ALDRICH™) (169 mg, 1 mmol, 1.02 eqv) and DIEA (286 mg, 2 mmol, 2.04 eqv) in NMP (2 mL) was heated to 180° C. for 2 hours in microwave. To the reaction mixture was added water, and the residue was extracted with EtOAc (30 mL). The combined organic layer was washed with brine and dried over Na2SO4. The organic layers were concentrated and purified by column chromatography on silica gel to give (1S,3S)-3-(benzo[d]thiazol-2-ylamino)cyclobutanol (160 mg, 0.72 mmol, yield 73%). ESI-MS (M+1): 221 calc. for C11H12N2OS 221.
[Compound]
Name
(1S,3S)-3-aminocyclobutanol hydrochloride
Quantity
120 mg
Type
reactant
Reaction Step One
Quantity
169 mg
Type
reactant
Reaction Step One
Name
Quantity
286 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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